Cas no 1795086-37-1 (6-Methyl-4-[[1-[4-(2-thienyl)benzoyl]-3-azetidinyl]oxy]-2H-pyran-2-one)

6-Methyl-4-[[1-[4-(2-thienyl)benzoyl]-3-azetidinyl]oxy]-2H-pyran-2-one is a synthetic organic compound featuring a pyran-2-one core substituted with a methyl group at the 6-position and a functionalized azetidinyloxy moiety at the 4-position. The structure incorporates a thienylbenzoyl group, enhancing its potential as an intermediate in pharmaceutical or agrochemical applications. Its unique heterocyclic framework offers versatility in medicinal chemistry, particularly in the design of enzyme inhibitors or receptor modulators. The compound’s stability and reactivity profile make it suitable for further derivatization, enabling precise structural modifications for targeted biological activity. Its well-defined synthetic pathway ensures reproducibility for research and development purposes.
6-Methyl-4-[[1-[4-(2-thienyl)benzoyl]-3-azetidinyl]oxy]-2H-pyran-2-one structure
1795086-37-1 structure
Product Name:6-Methyl-4-[[1-[4-(2-thienyl)benzoyl]-3-azetidinyl]oxy]-2H-pyran-2-one
CAS No:1795086-37-1
MF:C20H17NO4S
MW:367.41828417778
CID:5368569
Update Time:2025-05-26

6-Methyl-4-[[1-[4-(2-thienyl)benzoyl]-3-azetidinyl]oxy]-2H-pyran-2-one Chemical and Physical Properties

Names and Identifiers

    • 6-Methyl-4-[[1-[4-(2-thienyl)benzoyl]-3-azetidinyl]oxy]-2H-pyran-2-one
    • Inchi: 1S/C20H17NO4S/c1-13-9-16(10-19(22)24-13)25-17-11-21(12-17)20(23)15-6-4-14(5-7-15)18-3-2-8-26-18/h2-10,17H,11-12H2,1H3
    • InChI Key: AHJSLSSPDUCYEA-UHFFFAOYSA-N
    • SMILES: C1(=O)OC(C)=CC(OC2CN(C(=O)C3=CC=C(C4SC=CC=4)C=C3)C2)=C1

Experimental Properties

  • Density: 1.38±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
  • Boiling Point: 616.5±55.0 °C(Predicted)
  • pka: -2.93±0.40(Predicted)

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Additional information on 6-Methyl-4-[[1-[4-(2-thienyl)benzoyl]-3-azetidinyl]oxy]-2H-pyran-2-one

Comprehensive Overview of 6-Methyl-4-[[1-[4-(2-thienyl)benzoyl]-3-azetidinyl]oxy]-2H-pyran-2-one (CAS No. 1795086-37-1)

The compound 6-Methyl-4-[[1-[4-(2-thienyl)benzoyl]-3-azetidinyl]oxy]-2H-pyran-2-one, identified by its CAS No. 1795086-37-1, represents a sophisticated heterocyclic structure with significant potential in pharmaceutical and material science applications. Its unique molecular architecture combines a pyran-2-one core with an azetidinyl moiety and a thienylbenzoyl substituent, making it a subject of growing interest among researchers. This article delves into its properties, synthesis, and emerging applications, addressing common queries such as "What is the role of 6-Methyl-4-[[1-[4-(2-thienyl)benzoyl]-3-azetidinyl]oxy]-2H-pyran-2-one in drug discovery?" and "How does CAS No. 1795086-37-1 contribute to advanced material design?"

From a structural perspective, 6-Methyl-4-[[1-[4-(2-thienyl)benzoyl]-3-azetidinyl]oxy]-2H-pyran-2-one features a 2H-pyran-2-one scaffold, a lactone ring known for its bioactivity in natural products and synthetic analogs. The incorporation of a thienyl group via a benzoyl linker enhances its electronic properties, while the azetidine ring introduces conformational rigidity. Such features align with current trends in "fragment-based drug design" and "multifunctional material development," topics frequently searched in academic and industrial databases.

Synthetic routes to CAS No. 1795086-37-1 often involve multi-step protocols, including palladium-catalyzed cross-coupling reactions to install the thienylbenzoyl unit and nucleophilic substitutions to attach the azetidinyloxy group. Researchers exploring "green chemistry approaches for heterocycle synthesis" may find innovations in its production relevant, as recent studies emphasize solvent-free or catalytic methods to improve yield and sustainability. Analytical characterization typically employs NMR, HPLC, and mass spectrometry, ensuring purity for downstream applications.

In pharmaceutical contexts, the pyran-2-one derivatives are investigated for their potential as kinase inhibitors or anti-inflammatory agents. The presence of the thienyl heterocycle in 6-Methyl-4-[[1-[4-(2-thienyl)benzoyl]-3-azetidinyl]oxy]-2H-pyran-2-one could modulate target selectivity, a hot topic in "precision medicine" forums. Meanwhile, its azetidine component may influence bioavailability, addressing queries like "How do small-ring heterocycles affect drug metabolism?" Preclinical studies are ongoing to validate these hypotheses.

Material scientists value CAS No. 1795086-37-1 for its conjugated system, which suggests utility in organic electronics. Searches for "thiophene-based semiconductors" or "photoactive polymers" often highlight similar structures. The compound’s electron-rich thienyl and polar pyranone groups could enable tunable optoelectronic properties, fitting into trends like "flexible wearable technology" and "energy storage materials."

Regulatory and safety profiles of 6-Methyl-4-[[1-[4-(2-thienyl)benzoyl]-3-azetidinyl]oxy]-2H-pyran-2-one remain under study, with no significant hazards reported to date. However, standard precautions for handling fine chemicals apply. Environmental impact assessments, a rising concern in "green chemistry metrics," are recommended for large-scale use.

In summary, CAS No. 1795086-37-1 exemplifies the intersection of medicinal chemistry and advanced materials. Its structural complexity and functional diversity make it a compelling candidate for interdisciplinary research, resonating with search trends like "next-generation bioactive compounds" and "smart material innovations." Future directions may explore its scalability, derivatives, and mechanistic studies to unlock full potential.

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